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Compound of Interest

Compound Name: Diallylmethylamine

Cat. No.: B1582482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diallylmethylamine (DAMA) is a tertiary amine that serves as a versatile monomer and

crosslinking agent in the synthesis of polymers for adhesive and coating applications. Its diallyl

functionality allows for cyclopolymerization, a process that forms five- or six-membered rings

along the polymer backbone, leading to polymers with unique properties. This document

provides detailed application notes and protocols for the use of Diallylmethylamine and its

derivatives in the manufacturing of adhesives and coatings, with a particular focus on UV-

curable formulations.

Chemical Properties of Diallylmethylamine
A clear understanding of the physicochemical properties of Diallylmethylamine is essential for

its effective application in formulation development.
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Property Value Reference

Molecular Formula C₇H₁₃N [1]

Molecular Weight 111.18 g/mol [1]

CAS Number 2424-01-3 [1]

Appearance Colorless to yellow clear liquid TCI

Boiling Point 111 °C (lit.) [1]

Density 0.789 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.43 (lit.) [1]

Applications in Adhesives and Coatings
Diallylmethylamine and its derivatives are particularly suited for applications requiring rapid

curing and strong adhesion, such as in UV-curable adhesives and coatings. The

cyclopolymerization of diallylamine derivatives can be photoinitiated to produce robust, three-

dimensional polymeric networks.

Key Application Areas:
UV-Curable Adhesives: DAMA derivatives can be formulated into solvent-free, UV-curable

adhesives that offer rapid curing times, strong adhesion to a variety of substrates, and good

environmental characteristics (low volatility, no odor). These are particularly useful in

laminating applications.

UV-Curable Coatings: Photoinitiated cyclopolymerization of DAMA derivatives can form hard,

crosslinked coatings suitable for protective and decorative purposes. These coatings can be

designed to be tack-free after curing.

Polymer Synthesis: Diallylmethylamine can be polymerized to produce high-molecular-

weight polymers. These polymers, particularly in their protonated form (e.g.,

polydiallylammonium salts), exhibit interesting properties and can serve as building blocks

for more complex formulations.
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Experimental Protocols
The following protocols are based on methodologies described in the scientific literature for the

synthesis and application of diallylamine derivatives.

Protocol 1: Synthesis of a UV-Curable
Diallylmethylamine-Based Monomer
This protocol describes the synthesis of a quaternary ammonium salt of Diallylmethylamine,

which can then be used in UV-curable formulations.

Materials:

Diallylmethylamine (DAMA)

Alkyl halide (e.g., methyl iodide, ethyl bromide)

Anhydrous solvent (e.g., diethyl ether, acetone)

Magnetic stirrer and hotplate

Round-bottom flask with reflux condenser

Nitrogen or Argon inert atmosphere setup

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve Diallylmethylamine in the

anhydrous solvent.

Slowly add a stoichiometric equivalent of the alkyl halide to the solution while stirring.

The reaction is typically exothermic. Control the temperature as needed with a water bath.

After the initial reaction subsides, gently reflux the mixture for 2-4 hours to ensure complete

reaction.
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Allow the reaction mixture to cool to room temperature. The quaternary ammonium salt will

precipitate.

Collect the precipitate by vacuum filtration and wash with cold, anhydrous solvent.

Dry the product under vacuum to obtain the purified monomer.

Protocol 2: Formulation of a UV-Curable Adhesive
This protocol outlines the preparation of a simple UV-curable adhesive formulation using a

Diallylmethylamine derivative.

Materials:

Diallylmethylamine-based monomer (from Protocol 1)

Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, Irgacure series)

Reactive diluent (optional, e.g., N-vinylpyrrolidone)

Adhesion promoter (optional, e.g., silane coupling agent)

UV curing lamp (UVA range, 320-400 nm)

Glass slides or other substrates for testing

Procedure:

In a light-protected container, dissolve the Diallylmethylamine-based monomer in the

reactive diluent (if used).

Add the photoinitiator to the mixture at a concentration of 1-5% by weight and stir until

completely dissolved.

If required, add the adhesion promoter to the formulation.

Apply a thin film of the adhesive formulation to a substrate.

Place a second substrate on top of the adhesive film.
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Expose the assembly to a UV lamp for a specified time (typically 10-60 seconds) to cure the

adhesive.

Evaluate the bond strength after the cured assembly has cooled to room temperature.
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Caption: Synthesis of a quaternary ammonium monomer from Diallylmethylamine.
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Caption: Workflow for the formulation, application, and curing of a UV adhesive.
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The available literature provides limited specific quantitative data for Diallylmethylamine-

based adhesive and coating formulations. The following table summarizes general

performance characteristics that can be expected, based on related diallylamine chemistries.

Parameter Typical Value/Range Notes

Cure Time 10 - 60 seconds

Dependent on photoinitiator

concentration, UV lamp

intensity, and film thickness.

Adhesion Strength Good to Excellent

Highly dependent on the

substrate and the use of

adhesion promoters.

Volumetric Shrinkage Low

Cyclopolymerization is known

to result in lower shrinkage

compared to traditional

acrylate-based systems.

Thermal Stability Moderate to High

The crosslinked polymer

network generally exhibits

good thermal stability.

Conclusion
Diallylmethylamine and its derivatives represent a promising class of monomers for the

development of high-performance adhesives and coatings, particularly in the area of UV-

curable systems. The ability to undergo photoinitiated cyclopolymerization allows for the rapid

formation of crosslinked networks with desirable properties such as low shrinkage and strong

adhesion. Further research and development in this area are likely to lead to the

commercialization of new and improved adhesive and coating products. The protocols and

information provided herein serve as a foundation for researchers and scientists to explore the

potential of Diallylmethylamine in their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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